Cas no 1805546-08-0 (4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride)

• Product Name: 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride
• CAS No: 1805546-08-0
• MF: C₇H₅ClF₂INO₃S
• MW: 383.538779020309
• CID: 4891624
• Update Time: 2025-05-21

4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO3S/c1-15-4-2-3(6(9)10)5(11)7(12-4)16(8,13)14/h2,6H,1H3
• InChI Key： CAOVLYAGDQOYOQ-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(F)F)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 64.599

Additional information on 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride

4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride

The compound with CAS No. 1805546-08-0, known as 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride, is a highly specialized chemical entity with significant potential in various fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl chloride group, a difluoromethyl substituent, and an iodine atom. The presence of these functional groups makes it a versatile building block for the construction of complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in the development of bioactive compounds. The sulfonyl chloride group in this compound is particularly reactive, making it an excellent electrophilic reagent for nucleophilic substitutions. This reactivity has been exploited in the synthesis of various heterocyclic compounds, including those with potential pharmacological activities. For instance, researchers have utilized this compound as a key intermediate in the construction of sulfonamide-based drugs, which are known for their anti-inflammatory and analgesic properties.

The difluoromethyl group attached to the pyridine ring introduces additional electronic effects and steric hindrance, which can influence the reactivity and selectivity of the compound in various reactions. This feature has been leveraged in the design of novel catalysts and ligands for transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have demonstrated the utility of such fluorinated intermediates in enantioselective syntheses, further underscoring the importance of this compound in modern organic chemistry.

In terms of its applications, 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride has shown promise in the development of advanced materials. Its ability to form stable covalent bonds with a wide range of nucleophiles makes it an ideal candidate for the synthesis of high-performance polymers and coatings. Additionally, its iodine substituent enables it to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in the construction of biaryl compounds with applications in electronics and optoelectronics.

From a synthetic perspective, this compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. Recent research has focused on optimizing these methods to improve yield and selectivity. For example, the use of palladium catalysts has been shown to facilitate efficient coupling reactions involving this compound, leading to the formation of highly functionalized aromatic systems.

In conclusion, 4-(Difluoromethyl)-3-iodo-6-methoxypyridine-2-sulfonyl chloride (CAS No. 1805546-08-0) is a multifaceted chemical entity with diverse applications across organic synthesis, materials science, and drug discovery. Its unique combination of functional groups and reactivity makes it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing research continues to uncover new possibilities for this compound, its role as a key building block in modern chemistry is likely to grow even further.